Cas no 30984-28-2 (1,1,1-Trifluoro-5-methylhexane-2,4-dione)
30984-28-2 structure
Product Name:1,1,1-Trifluoro-5-methylhexane-2,4-dione
CAS No:30984-28-2
MF:C7H9F3O2
MW:182.140372991562
MDL:MFCD00045106
CID:306056
PubChem ID:160191
Update Time:2025-04-19
1,1,1-Trifluoro-5-methylhexane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,1,1-Trifluoro-5-methyl-2,4-hexanedione
- 2,4-Hexanedione,1,1,1-trifluoro-5-methyl-
- 5-METHYL-1,1,1-TRIFLUORO-2,4-HEXANEDIONE
- 1,1,1-trifluoro-5-methyl-4-hexanedione
- 1,1,1-trifluoro-5-methyl-hexane-2,4-dione
- 1-trifluoro-5-Methylhexane-2
- 2,4-Dioxo-5-methyl-1,1,1-trifluorohexane
- 5-Methyl-1,1,1-trifluorohexane-2,4-dione
- 1,1,1-trifluoro-5-methylhexane-2,4-dione
- 1,1,1-trifluoro-5-methyl-2,4-hexadione
- FT-0605948
- MFCD00045106
- (Trifluoroacetyl)isobutyrylmethane
- 1,1,1-Trifluoro-5-methyl-2,4-hexanedione, AldrichCPR
- NS00050641
- EN300-202051
- 30984-28-2
- SCHEMBL196521
- J-503702
- EINECS 250-415-8
- 2,4-Hexanedione, 1,1,1-trifluoro-5-methyl-
- DTXSID2067585
- AKOS004115292
- STK351795
- DB-047944
- XH1526
- DTXCID7038284
- 1,1,1-Trifluoro-5-methylhexane-2,4-dione
-
- MDL： MFCD00045106
- Inchi： 1S/C7H9F3O2/c1-4(2)5(11)3-6(12)7(8,9)10/h4H,3H2,1-2H3
- InChI Key： LOTZGJDCTDDVCS-UHFFFAOYSA-N
- SMILES： FC(C(CC(C(C)C)=O)=O)(F)F
Computed Properties
- Exact Mass: 182.05500
- Monoisotopic Mass: 182.055464
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2
- Topological Polar Surface Area: 34.1
Experimental Properties
- Color/Form: Not available
- Density: 1.2171 (estimate)
- Melting Point: Not available
- Boiling Point: 61 °C (48 mmHg)
- Flash Point: 33 °C
- Refractive Index: 1.4005-1.4025
- PSA: 34.14000
- LogP: 1.73300
- Solubility: Not available
- Vapor Pressure: Not available
1,1,1-Trifluoro-5-methylhexane-2,4-dione Security Information
- Signal Word：warning
- Hazard Statement： Flammable/Irritant
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：UN 1993
- Hazard Category Code： 34-25-10-36/37/38-20/21
- Safety Instruction： 45-36/37/39-28A-16-26
-
Hazardous Material Identification：
- Storage Condition：Flammable area
1,1,1-Trifluoro-5-methylhexane-2,4-dione Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1,1,1-Trifluoro-5-methylhexane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM111467-1g |
1,1,1-trifluoro-5-methylhexane-2,4-dione |
30984-28-2 | 95% | 1g |
$*** | 2023-03-29 | |
| Apollo Scientific | PC4342-500mg |
5-Methyl-1,1,1-trifluorohexane-2,4-dione |
30984-28-2 | 95 | 500mg |
£54.00 | 2025-02-21 | |
| Apollo Scientific | PC4342-5g |
5-Methyl-1,1,1-trifluorohexane-2,4-dione |
30984-28-2 | 95 | 5g |
£177.00 | 2025-02-21 | |
| Apollo Scientific | PC4342-1g |
5-Methyl-1,1,1-trifluorohexane-2,4-dione |
30984-28-2 | 95 | 1g |
£81.00 | 2025-02-21 | |
| Apollo Scientific | PC4342-25g |
5-Methyl-1,1,1-trifluorohexane-2,4-dione |
30984-28-2 | 95% | 25g |
£797.00 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1254605-1g |
2,4-Hexanedione, 1,1,1-trifluoro-5-methyl- |
30984-28-2 | 95% | 1g |
$150 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1254605-5g |
2,4-Hexanedione, 1,1,1-trifluoro-5-methyl- |
30984-28-2 | 95% | 5g |
$270 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1254605-25g |
2,4-Hexanedione, 1,1,1-trifluoro-5-methyl- |
30984-28-2 | 95% | 25g |
$915 | 2023-09-04 | |
| TRC | T895808-50mg |
1,1,1-Trifluoro-5-methylhexane-2,4-dione |
30984-28-2 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T895808-100mg |
1,1,1-Trifluoro-5-methylhexane-2,4-dione |
30984-28-2 | 100mg |
$ 65.00 | 2022-06-02 |
1,1,1-Trifluoro-5-methylhexane-2,4-dione Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
30984-28-2 (1,1,1-Trifluoro-5-methylhexane-2,4-dione) Related Products
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